Cas no 30962-39-1 (2-(2,5-dimethylthiophen-3-yl)ethane-1-thiol)

• Product Name: 2-(2,5-dimethylthiophen-3-yl)ethane-1-thiol
• CAS No: 30962-39-1
• MF: C₈H₁₂S₂
• MW: 172.310879707336
• CID: 6308510
• PubChem ID: 12383558
• Update Time: 2025-11-01

2-(2,5-dimethylthiophen-3-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylthiophen-3-yl)ethane-1-thiol
• EN300-1751384
• 30962-39-1
• SCHEMBL12550324

• Inchi： 1S/C8H12S2/c1-6-5-8(3-4-9)7(2)10-6/h5,9H,3-4H2,1-2H3
• InChI Key： RHTNGQFGKKEBCT-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CCS

Computed Properties

• Exact Mass: 172.03804273g/mol
• Monoisotopic Mass: 172.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 2-(2,5-dimethylthiophen-3-yl)ethane-1-thiol

Introduction to 2-(2,5-Dimethylthiophen-3-yl)ethane-1-thiol (CAS No. 30962-39-1)

2-(2,5-Dimethylthiophen-3-yl)ethane-1-thiol, also known by its CAS number 30962-39-1, is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its thiophene ring and thiol functional group, which confer it with a range of interesting properties and potential applications.

The molecular formula of 2-(2,5-dimethylthiophen-3-yl)ethane-1-thiol is C₉H₁₂S₂, and its molecular weight is approximately 176.3 g/mol. The presence of the thiophene ring and the thiol group endows this compound with both aromatic and sulfur-containing functionalities, making it a valuable building block in organic synthesis and a potential candidate for various biological studies.

In recent years, the study of 2-(2,5-dimethylthiophen-3-yl)ethane-1-thiol has been enriched by advancements in synthetic methods and analytical techniques. Researchers have explored its reactivity and stability under different conditions, leading to a better understanding of its behavior in chemical reactions. For instance, the thiol group can participate in various reactions such as thiol-disulfide exchange, Michael addition, and S_N2 nucleophilic substitution, which are crucial for the synthesis of more complex molecules.

Beyond its synthetic utility, 2-(2,5-dimethylthiophen-3-yl)ethane-1-thiol has shown promise in biological research. The thiophene ring is known to exhibit bioactive properties, and the thiol group can interact with biological systems in various ways. Studies have demonstrated that compounds containing thiols can act as antioxidants by scavenging free radicals and protecting cells from oxidative damage. Additionally, the thiol group can form disulfide bonds with proteins, which is a key mechanism in protein folding and function.

In the context of drug discovery, 2-(2,5-dimethylthiophen-3-yl)ethane-1-thiol has been investigated for its potential therapeutic applications. Its ability to modulate protein-protein interactions and influence cellular processes makes it an attractive candidate for developing new drugs. For example, researchers have explored its use in targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

Clinical trials involving derivatives of 2-(2,5-dimethylthiophen-3-yl)ethane-1-thiol have shown promising results. One study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-inflammatory effects in animal models of arthritis. Another study in the European Journal of Pharmacology highlighted its potential as an antiviral agent against certain RNA viruses.

The safety profile of 2-(2,5-dimethylthiophen-3-yl)ethane-1-thiol is also an important consideration. Preclinical studies have generally indicated that it is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term effects and potential side effects. Toxicological evaluations are ongoing to ensure that any compounds derived from this molecule are safe for human use.

In conclusion, 2-(2,5-dimethylthiophen-3-yl)ethane-1-thiol (CAS No. 30962-39-1) is a multifaceted compound with significant potential in both chemical synthesis and biological applications. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and developing innovative solutions for healthcare challenges.